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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780470 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

VO-Ohpic trihydrate is a potent and selective, reversible inhibitor of the lipid phosphatase

PTEN (Phosphatase and Tensin homolog deleted on Chromosome 10), with an IC50 value

typically in the low nanomolar range (35-46 nM).[1][2][3][4][5] By inhibiting PTEN, VO-Ohpic
trihydrate effectively increases the cellular levels of phosphatidylinositol (3,4,5)-trisphosphate

(PIP3), leading to the activation of downstream signaling pathways such as the

PI3K/Akt/mTOR pathway.[3] This pathway is crucial in regulating cell growth, proliferation,

survival, and metabolism. Consequently, VO-Ohpic trihydrate is a valuable tool in studying

cellular processes and has applications in research areas such as oncology and cardiovascular

disease.[6][7]

These application notes provide detailed protocols for the preparation of VO-Ohpic trihydrate
stock solutions for both in vitro and in vivo experimental use.

Data Presentation
The following table summarizes the key quantitative data for VO-Ohpic trihydrate.
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Property Value Source(s)

Molecular Weight 415.20 - 417.22 g/mol [3][8]

Appearance
Light green to green crystalline

solid
[1]

Purity >98%

IC50 (PTEN) 35 - 46 nM [1][2][3][4][5][8]

Solubility in DMSO ≥ 50 mg/mL (~120 mM) [1][8]

Solubility in Ethanol ≥ 45.8 mg/mL (with sonication) [2]

Solubility in PBS (pH 7.2) ~1 mg/mL [3]

Solubility in Water
< 0.1 mg/mL (practically

insoluble)
[1][8]

Storage (Solid) -20°C for up to 3 years [1][8]

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month
[1][8]

Experimental Protocols
1. Safety Precautions

VO-Ohpic trihydrate is classified as harmful if swallowed, causes skin irritation, and can cause

serious eye irritation and respiratory irritation. It is essential to handle this compound in a well-

ventilated area, preferably a chemical fume hood. Always wear appropriate personal protective

equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.

2. Preparation of a High-Concentration DMSO Stock Solution (for in vitro use)

This protocol describes the preparation of a 10 mM stock solution of VO-Ohpic trihydrate in

dimethyl sulfoxide (DMSO).

Materials:
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VO-Ohpic trihydrate (solid)

Anhydrous/molecular sieve-dried DMSO (freshly opened recommended to avoid moisture

absorption which can reduce solubility)[1][4]

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of VO-Ohpic trihydrate to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of VO-Ohpic trihydrate powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

approximately 4.16 mg of VO-Ohpic trihydrate (assuming a molecular weight of 416 g/mol

).

Dissolution: Add the calculated volume of fresh, anhydrous DMSO to the powder. For the

example above, add 1 mL of DMSO.

Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved.

The solution should be clear. If dissolution is slow, gentle warming to 37°C or sonication in

an ultrasonic bath for a few minutes can aid the process.[2]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -80°C for

long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).[1][8]

3. Preparation of a Working Solution for in vivo Administration

For animal studies, it is crucial to use a vehicle that is well-tolerated. The following protocol

describes the preparation of a formulation suitable for intraperitoneal (i.p.) injection.
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Materials:

High-concentration VO-Ohpic trihydrate in DMSO stock solution (e.g., 25 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NaCl)

Sterile conical tubes

Pipettes and sterile filter tips

Procedure:

This protocol is adapted from a common formulation for poorly water-soluble compounds.[1][5]

[8] The final vehicle composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

saline.

Prepare the Co-solvent Mixture: In a sterile conical tube, prepare the co-solvent mixture by

adding the components in the following order, ensuring each is fully mixed before adding the

next:

Start with the required volume of the VO-Ohpic trihydrate in DMSO stock solution.

Add the PEG300.

Add the Tween-80.

Final Dilution: Slowly add the sterile saline to the co-solvent mixture while gently vortexing or

swirling to ensure a clear, homogenous solution. The final solution should have a solubility of

at least 2.5 mg/mL.[1][8]

Example Calculation for 1 mL of a 2.5 mg/mL final solution:

Start with 100 µL of a 25 mg/mL VO-Ohpic trihydrate in DMSO stock.
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Add 400 µL of PEG300.

Add 50 µL of Tween-80.

Slowly add 450 µL of sterile saline to reach a final volume of 1 mL.

Use and Storage: This working solution should ideally be prepared fresh on the day of use. If

the prepared solution is clear, it may be stored at 4°C for up to one week, though fresh

preparation is recommended for optimal efficacy.[5] If any precipitation is observed, the

solution should be discarded.

Visualizations
Below are diagrams illustrating the experimental workflow for preparing the stock solution and

the signaling pathway affected by VO-Ohpic trihydrate.
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Experimental Workflow for VO-Ohpic Trihydrate Stock Solution Preparation

Preparation Steps

Start: Equilibrate Compound

Weigh VO-Ohpic Trihydrate

Room Temperature

Add Anhydrous DMSO

Calculated Volume

Vortex / Sonicate to Dissolve

Ensure Complete Dissolution

Aliquot into Single-Use Tubes

Prevent Freeze-Thaw

Store at -80°C or -20°C

Long/Short-Term Storage

Click to download full resolution via product page

Caption: Workflow for preparing a VO-Ohpic trihydrate DMSO stock solution.
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Simplified PTEN/Akt Signaling Pathway Inhibition by VO-Ohpic Trihydrate
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Caption: Inhibition of PTEN by VO-Ohpic trihydrate leads to Akt activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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